Cas no 1036463-19-0 (4-(2,2-dimethylpropyl)-n-(3-fluorobenzyl)aniline)

• Product Name: 4-(2,2-dimethylpropyl)-n-(3-fluorobenzyl)aniline
• CAS No: 1036463-19-0
• MF: C₁₇H₂₀FN
• MW: 257.345808029175
• CID: 1142262
• PubChem ID: 29032508
• Update Time: 2025-04-20

4-(2,2-dimethylpropyl)-n-(3-fluorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-Dimethylpropyl)-N-(3-fluorobenzyl)aniline
• 4-(tert-Butyl)-N-(3-fluorobenzyl)aniline
• 1036463-19-0
• AKOS009060338
• 4-tert-butyl-N-[(3-fluorophenyl)methyl]aniline
• 4-tert-Butyl-N-(3-fluorobenzyl)aniline
• 4-tert-Butyl-N-(3-fluorobenzyl)aniline, 97%
• 4-(2,2-dimethylpropyl)-n-(3-fluorobenzyl)aniline

• MDL： MFCD12616324
• Inchi： 1S/C17H20FN/c1-17(2,3)14-7-9-16(10-8-14)19-12-13-5-4-6-15(18)11-13/h4-11,19H,12H2,1-3H3
• InChI Key： RGUGDIHMBGNQAU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 257.157977804g/mol
• Monoisotopic Mass: 257.157977804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 352.1±30.0 °C at 760 mmHg
• Flash Point: 166.7±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(2,2-dimethylpropyl)-n-(3-fluorobenzyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines